Peptides
Peptides play a crucial role in fundamental physiological and biochemical processes and are essential to many aspects of biomedical research especially as the pharmaceutical industry continues to shift more towards biologicals for new drug candidates. When compared to traditional small molecule drugs, pharmaceutical peptides are considered to be safer for application in vivo as a result of their natural origin and their non-toxic metabolites (amino acids).
| VCID | Product Name | CAS No. | MF |
|---|---|---|---|
| VC0557162 | (2R)-6-Azaniumyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]hexanoate | 106719-44-2 | C11H22N2O4 |
| VC0557165 | N-Boc-L-arginine hydrochloride monohydrate | 114622-81-0 | C11H25ClN4O5 |
| VC0557167 | Boc-D-Tpi-OH | 123910-26-9 | C17H20N2O4 |
| VC0557155 | 5-Amino-2-((tert-butoxycarbonyl)amino)-5-oxopentanoic acid | 13726-85-7 | C10H18N2O5 |
| VC0557152 | (2S)-6-Azaniumyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]hexanoate | 13734-28-6 | C11H22N2O4 |
| VC0557154 | L-Glutamine, N2-((1,1-dimethylethoxy)carbonyl)-, 4-nitrophenyl ester | 15387-45-8 | C16H21N3O7 |
| VC0557153 | 2-[(Tert-butoxycarbonyl)amino]-3-(1H-imidazol-4-yl)propanoic acid | 17791-52-5 | C11H17N3O4 |
| VC0557191 | (2S)-3-Azaniumyl-2-(9H-fluoren-9-ylmethoxycarbonylamino)propanoate | 181954-34-7 | C18H18N2O4 |
| VC0557183 | Boc-Dap(Boc)-OH.DCHA | 201472-68-6 | C25H47N3O6 |
| VC0557181 | (S)-2,3-Bis((((9H-fluoren-9-yl)methoxy)carbonyl)amino)propanoic acid | 201473-90-7 | C33H28N2O6 |
| VC0557151 | (2S)-5-Azaniumyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]pentanoate | 21887-64-9 | C10H20N2O4 |
| VC0557148 | Boc-His(Dnp)-OH | 25024-53-7 | C17H19N5O8 |
| VC0557159 | (2S)-4-Azaniumyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]butanoate | 25691-37-6 | C9H18N2O4 |
| VC0557187 | Boc-Lys(Boc)-OSu | 30189-36-7 | C20H33N3O8 |
| VC0557186 | Boc-His(Boc)-OH.DCHA | 31687-58-8 | C28H48N4O6 |
| VC0557158 | [(4S)-4-Carboxy-4-[(2-methylpropan-2-yl)oxycarbonylamino]butyl]-(diaminomethylidene)azanium;chloride | 35897-34-8 | C11H23ClN4O4 |
| VC0557157 | Haloperidol | 3756-55-2 | C21H23ClFNO2 |
| VC0557156 | L-Asparagine, N2-((1,1-dimethylethoxy)carbonyl)-, 4-nitrophenyl ester | 4587-33-1 | C15H19N3O7 |
| VC0557163 | Boc-D-His-OH | 50654-94-9 | C11H17N3O4 |
| VC0557161 | N-[(Tert-Butoxy)carbonyl]-D-tryptophan | 5241-64-5 | C16H20N2O4 |
| VC0557160 | Boc-L-1,2,3,4-Tetrahydronorharman-3-carboxylic acid | 66863-43-2 | C17H20N2O4 |
| VC0557164 | Boc-D-asparagine | 75647-01-7 | C9H16N2O5 |
| VC0557177 | Fmoc-D-lys(fmoc)-OH | 75932-02-4 | C36H34N2O6 |
| VC0557176 | Fmoc-Lys(Fmoc)-OH | 78081-87-5 | C36H34N2O6 |
| VC0557166 | (2R)-4-Azaniumyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]butanoate | 80445-78-9 | C9H18N2O4 |